Cas no 1810761-34-2 (2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine)

2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine is a structurally complex pyrimidine derivative with potential applications in pharmaceutical and materials research. Its unique substitution pattern, featuring phenyl, methoxyphenyl, propyl, and cyclopropyl groups, enhances its versatility in chemical synthesis and biological activity studies. The methoxy group may improve solubility and electronic properties, while the cyclopropyl ring can confer conformational rigidity. This compound is of interest for its potential as an intermediate in drug development, particularly in kinase inhibition or receptor modulation. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.
2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine structure
1810761-34-2 structure
Product Name:2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine
CAS No:1810761-34-2
MF:C23H24N2O
MW:344.449465751648
MDL:MFCD31720517
CID:5211166
Update Time:2025-06-30

2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine
    • MDL: MFCD31720517
    • Inchi: 1S/C23H24N2O/c1-3-7-20-21(16-10-11-16)24-23(18-8-5-4-6-9-18)25-22(20)17-12-14-19(26-2)15-13-17/h4-6,8-9,12-16H,3,7,10-11H2,1-2H3
    • InChI Key: ZHSGVVKVNUWCEX-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)=NC(C2=CC=C(OC)C=C2)=C(CCC)C(C2CC2)=N1

2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB491228-1 g
2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine
1810761-34-2
1g
€510.00 2023-04-20
abcr
AB491228-1g
2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine; .
1810761-34-2
1g
€510.00 2025-02-14

Additional information on 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine

Comprehensive Overview of 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine (CAS No. 1810761-34-2)

2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine (CAS No. 1810761-34-2) is a structurally complex pyrimidine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied for their diverse biological activities and applications in drug discovery. The presence of multiple functional groups, including the phenyl, methoxyphenyl, propyl, and cyclopropyl moieties, contributes to its unique physicochemical properties and potential therapeutic relevance.

In recent years, the scientific community has shown growing interest in pyrimidine-based compounds due to their role as key building blocks in medicinal chemistry. Researchers are particularly focused on optimizing the structure-activity relationship (SAR) of such molecules to enhance their efficacy and selectivity. The 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine scaffold is no exception, with studies exploring its potential as a modulator of various biological targets. Its lipophilic nature, conferred by the propyl and cyclopropyl groups, may influence membrane permeability, making it a candidate for central nervous system (CNS) drug development.

The synthesis of CAS No. 1810761-34-2 typically involves multi-step organic reactions, including cyclocondensation and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and catalyzed C-H activation have been employed to improve yield and efficiency. Analytical characterization of this compound relies on techniques like nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography, which confirm its structural integrity and purity.

From a therapeutic perspective, 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine has been investigated for its potential interactions with kinase enzymes and G-protein-coupled receptors (GPCRs). These targets are critical in diseases such as cancer, inflammation, and metabolic disorders. The methoxyphenyl group, in particular, is known to contribute to binding affinity in many drug-receptor interactions, while the cyclopropyl ring can confer metabolic stability by resisting oxidative degradation.

Beyond pharmaceuticals, this compound has applications in material science, where its aromatic system and rigid structure make it a candidate for organic electronic devices. Its potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells is under exploration, leveraging its electron-donating and -accepting capabilities. The 4-methoxyphenyl moiety, in particular, may enhance charge transport properties in such applications.

Environmental and safety assessments of CAS No. 1810761-34-2 indicate that it requires standard laboratory handling procedures. While not classified as highly hazardous, proper personal protective equipment (PPE) and fume hoods are recommended during manipulation. Its biodegradability and ecotoxicity profiles are areas of ongoing research, aligning with the broader focus on green chemistry principles in modern chemical development.

The commercial availability of 2-Phenyl-4-(4-methoxyphenyl)-5-propyl-6-cyclopropylpyrimidine is limited to specialized chemical suppliers, often provided for research purposes. Pricing varies based on purity (>95% to >98%) and scale (milligram to kilogram quantities). Researchers are advised to verify certificates of analysis (CoA) and storage conditions (typically 2-8°C under inert atmosphere) when procuring this compound.

Future directions for CAS No. 1810761-34-2 research may include computational modeling to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) and further exploration of its structure-property relationships. As the demand for targeted therapies and smart materials grows, this pyrimidine derivative represents an intriguing candidate for multidisciplinary innovation.

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